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Compound of Interest

Compound Name: Boroval

Cat. No.: B1234990

Application Notes and Protocols: Boroval

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Boroval is a potent, reversible, and selective inhibitor of the 26S proteasome, a key
component of the ubiquitin-proteasome pathway (UPP) that is critical for protein degradation
and cellular homeostasis. As a boronic acid-containing dipeptide, Boroval targets the
chymotrypsin-like activity of the 5 subunit of the 20S core patrticle. Inhibition of the
proteasome disrupts the degradation of pro-apoptotic factors, leading to cell cycle arrest and
apoptosis, particularly in rapidly dividing cancer cells. These application notes provide detailed
protocols for the handling, storage, and experimental use of Boroval in a research setting.

Physicochemical and Biological Properties

The following table summarizes the key physicochemical and biological characteristics of
Boroval.
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Property Value

(1R)-1-[[(2S)-2-amino-3-

IUPAC Name phenylpropanoyl]lamino]-3-methylbutylboronic
acid

Molecular Formula C14H23BN204

Molecular Weight 294.15 g/mol

Appearance White to off-white lyophilized powder

. Soluble in DMSO (=50 mg/mL), Ethanol (=20

Solubility )
mg/mL), and Water with 0.1% TFA (=10 mg/mL)

Purity (HPLC) >98%

N Store at -20°C, desiccated and protected from
Storage Conditions

light.
Biological Target B5 subunit of the 20S proteasome
Inhibition Constant (Ki) 0.85 nM (for human 20S proteasome)

Mechanism of Action: Ubiquitin-Proteasome
Pathway Inhibition

Boroval exerts its biological effects by disrupting the normal function of the ubiquitin-
proteasome pathway. In this pathway, proteins targeted for degradation are tagged with
ubiquitin molecules. The polyubiquitinated protein is then recognized and degraded by the 26S
proteasome. Boroval's boronic acid moiety forms a stable but reversible complex with the
active site threonine of the 35 subunit, inhibiting its chymotrypsin-like activity. This leads to an
accumulation of ubiquitinated proteins, including cell cycle regulators (e.g., p21, p27) and pro-
apoptotic proteins (e.g., IkB, Bax), ultimately triggering programmed cell death.
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Caption: Boroval inhibits the 26S proteasome, blocking protein degradation and inducing
apoptosis.

Experimental Protocols
Protocol 1: Reconstitution of Boroval Stock Solution

Objective: To prepare a concentrated stock solution of Boroval for use in downstream
experiments.

Materials:

» Boroval lyophilized powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO, cell culture grade)
» Sterile, RNase/DNase-free microcentrifuge tubes

Procedure:

Before opening, briefly centrifuge the vial of Boroval to ensure the powder is at the bottom.

To prepare a 10 mM stock solution, add the appropriate volume of anhydrous DMSO. For
example, for 1 mg of Boroval (MW: 294.15), add 34.0 pL of DMSO.

Vortex gently for 1-2 minutes until the powder is completely dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store aliquots at -20°C. The stock solution is stable for up to 3 months when stored properly.

Protocol 2: In Vitro 20S Proteasome Activity Assay

Objective: To determine the ICso value of Boroval against purified human 20S proteasome.
Materials:
e Human 20S Proteasome

o Fluorogenic proteasome substrate (e.g., Suc-LLVY-AMC for chymotrypsin-like activity)
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Assay Buffer (e.g., 50 mM Tris-HCI, pH 7.5, 25 mM KCI, 10 mM NacCl, 1 mM MgCl2)
Boroval stock solution (10 mM)
96-well black, flat-bottom microplate

Fluorometric plate reader (Excitation: 360 nm, Emission: 460 nm)
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Prepare Reagents:
Boroval dilutions,
Proteasome, Substrate

'

Add Boroval serial dilutions
to 96-well plate

Add 20S Proteasome

(2 nM final concentration)

Incubate at 37°C
for 15 minutes

Add Suc-LLVY-AMC Substrate

(10 pM final concentration)

Read fluorescence kinetically
(Ex: 360nm, Em: 460nm)
for 60 minutes

l

(Calculate reaction rates (Vmax))

and determine IC50 value
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 To cite this document: BenchChem. [Standard operating procedure for "Boroval" handling].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1234990#standard-operating-procedure-for-boroval-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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